![molecular formula C18H18ClNO5S B2956808 1-(3-((4-Chlorophenyl)sulfonyl)azetidin-1-yl)-2-(2-methoxyphenoxy)ethanone CAS No. 1448047-31-1](/img/structure/B2956808.png)
1-(3-((4-Chlorophenyl)sulfonyl)azetidin-1-yl)-2-(2-methoxyphenoxy)ethanone
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Description
1-(3-((4-Chlorophenyl)sulfonyl)azetidin-1-yl)-2-(2-methoxyphenoxy)ethanone is a useful research compound. Its molecular formula is C18H18ClNO5S and its molecular weight is 395.85. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
- Synthesis of Substituted Azetidinones: A study detailed the synthesis of 4-aryllazetidin-1-yl derivatives, which are similar in structure to the compound . These compounds are recognized for their biological and pharmacological potentials (Jagannadham et al., 2019).
- Synthesis of Azetidinone Derivatives with Aryl Sulfonyloxy Group: Another research focused on creating novel azetidinone derivatives, highlighting the versatility of azetidinone scaffolds in synthesizing pharmacologically relevant compounds (Patel & Desai, 2004).
Biological Activity and Applications
- Antibacterial and Antitumor Agents: Some studies have explored the potential of azetidinone derivatives as antibacterial and antitumor agents. For instance, a study synthesized monobactams with a methoxyethyl group, showing strong activity against gram-negative bacteria (Yamashita Haruo et al., 1988).
- Antimicrobial Activity of Chalcone Derivatives: Research on chalcone derivatives, which involve the sulfonyl group, demonstrated antimicrobial activity against various bacterial species (Patel & Patel, 2012).
Environmental Applications
- Environmental-friendly Fabrication for Pollutant Removal: A study involved the use of 2-methoxybenzophenone derivatives for the removal of environmental pollutants, indicating the broader environmental applications of related compounds (Zhou et al., 2018).
Properties
IUPAC Name |
1-[3-(4-chlorophenyl)sulfonylazetidin-1-yl]-2-(2-methoxyphenoxy)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18ClNO5S/c1-24-16-4-2-3-5-17(16)25-12-18(21)20-10-15(11-20)26(22,23)14-8-6-13(19)7-9-14/h2-9,15H,10-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLPSVRAAHHRDEO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1OCC(=O)N2CC(C2)S(=O)(=O)C3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18ClNO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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